Methyl 4-amino-5-chloro-2-fluorobenzoate
Overview
Description
“Methyl 4-amino-5-chloro-2-fluorobenzoate” is a chemical compound with the molecular formula C8H7ClFNO2 . It is used for various research and development purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 4-amino-5-chloro-2-fluorobenzoate” consists of a benzene ring substituted with a methyl ester group, an amino group, a chlorine atom, and a fluorine atom . The InChI code for this compound is 1S/C8H7ClFNO2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,11H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 4-amino-5-chloro-2-fluorobenzoate” has a molecular weight of 203.6 . It is a solid at room temperature . The density is predicted to be 1.396±0.06 g/cm3 . The boiling point is predicted to be 337.8±42.0 °C .Scientific Research Applications
- Anti-Inflammatory Agents : Methyl 4-amino-5-chloro-2-fluorobenzoate exhibits anti-inflammatory properties, making it a potential candidate for drug development targeting inflammatory diseases .
- Sulfonamide Moiety : The sulfonamide group in this compound is a common pharmacophore in various drugs. Researchers may explore its potential in designing novel therapeutic agents .
- Fluorine Substitution : The fluorine atom enhances lipophilicity and metabolic stability, making it valuable for modifying drug candidates .
- X-ray Diffraction Studies : Researchers have investigated the crystal structure of related compounds, providing insights into molecular packing, intermolecular interactions, and solid-state properties .
- Single Crystal Growth : Methyl 4-amino-5-chloro-2-fluorobenzoate derivatives may serve as potential NLO materials. Researchers have grown single crystals and studied their optical properties .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Crystallography and Structural Studies
Nonlinear Optical (NLO) Materials
Safety and Hazards
Future Directions
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by Methyl 4-amino-5-chloro-2-fluorobenzoate are currently unknown
Action Environment
The influence of environmental factors on the action, efficacy, and stability of Methyl 4-amino-5-chloro-2-fluorobenzoate is currently unknown . Factors such as temperature, pH, and the presence of other chemicals could potentially affect its activity.
properties
IUPAC Name |
methyl 4-amino-5-chloro-2-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSTAJMFFTCQFBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1F)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1427372-40-4 |
Source
|
| Record name | methyl 4-amino-5-chloro-2-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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